Cas no 1562339-04-1 (3-benzo[b]thien-2-yl-6-chloroPyridazine)

• Product Name: 3-benzo[b]thien-2-yl-6-chloroPyridazine
• CAS No: 1562339-04-1
• MF: C₁₂H₇ClN₂S
• MW: 246.715379953384
• CID: 2134774
• Update Time: 2023-11-19

3-benzo[b]thien-2-yl-6-chloroPyridazine Chemical and Physical Properties

Names and Identifiers

• 3-benzo[b]thien-2-yl-6-chloroPyridazine
• DMHAOTJKABKQIM-UHFFFAOYSA-N
• 3-(benzo[b]thiophen-2-yl)-6-chloropyridazine
• CID 86710555
• Pyridazine, 3-benzo[b]thien-2-yl-6-chloro-

• Inchi： 1S/C12H7ClN2S/c13-12-6-5-9(14-15-12)11-7-8-3-1-2-4-10(8)16-11/h1-7H
• InChI Key： DMHAOTJKABKQIM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC3C=CC=CC=3S2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Topological Polar Surface Area: 54

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 480.4±30.0 °C(Predicted)
• pka: 0.11±0.10(Predicted)